Cas no 433228-88-7 ((R)-1-(3,5-Difluorophenyl)ethanol)

• Product Name: (R)-1-(3,5-Difluorophenyl)ethanol
• CAS No: 433228-88-7
• MF: C₈H₈F₂O
• MW: 158.145329475403
• MDL: MFCD18831076
• CID: 326937
• PubChem ID: 11182753
• Update Time: 2025-04-19

(R)-1-(3,5-Difluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3,5-difluoro-a-methyl-,(aR)-
• Benzenemethanol, 3,5-difluoro-alpha-methyl-, (alphaR)- (9CI)
• (1R)-1-(3,5-difluorophenyl)ethan-1-ol
• MFCD18831076
• (R)-1-(3,5-difluorophenyl)ethanol
• UEGDJZYKJPZJAA-RXMQYKEDSA-N
• AKOS013569217
• SCHEMBL1321039
• BS-28879
• 433228-88-7
• (alphaR)-3,5-Difluoro-alpha-methylbenzenemethanol
• AT11382
• (1R)-1-(3,5-DIFLUOROPHENYL)ETHANOL
• CS-0149389
• EN300-1847392
• (R)-1-(3,5-DIFLUOROPHENYL)ETHAN-1-OL
• DB-406164
• (R)-1-(3,5-Difluorophenyl)ethanol

• MDL： MFCD18831076
• Inchi： 1S/C8H8F2O/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,11H,1H3/t5-/m1/s1
• InChI Key： UEGDJZYKJPZJAA-RXMQYKEDSA-N
• SMILES： FC1C=C(C=C(C=1)[C@@H](C)O)F

Computed Properties

• Exact Mass: 158.05432120g/mol
• Monoisotopic Mass: 158.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes